![molecular formula C21H16FNO4 B6413435 4-(4-Cbz-Aminopheny)-3-fluorobenzoic acid, 95% CAS No. 1261990-80-0](/img/structure/B6413435.png)
4-(4-Cbz-Aminopheny)-3-fluorobenzoic acid, 95%
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Overview
Description
4-(4-Cbz-Aminopheny)-3-fluorobenzoic acid (4-Cbz-APBA) is an organic compound that is used in a variety of scientific research applications. It is a white, crystalline solid that is insoluble in water and has a molecular weight of 324.29 g/mol. 4-Cbz-APBA is a derivative of benzoic acid, a naturally occurring carboxylic acid, and is synthesized through a variety of methods. It is used in a wide range of biochemical and physiological studies, as well as in laboratory experiments.
Scientific Research Applications
4-(4-Cbz-Aminopheny)-3-fluorobenzoic acid, 95% has a wide range of applications in scientific research. It is used as a tool for studying protein-protein interactions and is particularly useful for studying the interactions between enzymes and their substrates. It is also used as a tool for studying enzyme kinetics and the study of metabolic pathways. Additionally, it is used in the study of enzyme inhibition and in the study of drug-target interactions.
Mechanism of Action
The mechanism of action of 4-(4-Cbz-Aminopheny)-3-fluorobenzoic acid, 95% is not fully understood, but it is believed to act as an inhibitor of enzymes. It is thought to bind to the active site of the enzyme and block the binding of the substrate, thus preventing the enzyme from catalyzing the reaction. Additionally, 4-(4-Cbz-Aminopheny)-3-fluorobenzoic acid, 95% is believed to interact with other proteins and interfere with their function.
Biochemical and Physiological Effects
4-(4-Cbz-Aminopheny)-3-fluorobenzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of several enzymes, including chymotrypsin, trypsin, and carboxypeptidase A. Additionally, it has been shown to inhibit the activity of several transporters, including glucose transporters and amino acid transporters. It has also been shown to inhibit the activity of several ion channels, including the sodium-potassium ATPase pump.
Advantages and Limitations for Lab Experiments
4-(4-Cbz-Aminopheny)-3-fluorobenzoic acid, 95% has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is stable in a variety of conditions. Additionally, it is soluble in a variety of organic solvents, making it easy to use in a variety of experiments. However, it has some limitations, such as its low solubility in water, which can make it difficult to use in certain experiments. Additionally, it can be toxic in high concentrations, so it should be used with caution.
Future Directions
There are several potential future directions for the use of 4-(4-Cbz-Aminopheny)-3-fluorobenzoic acid, 95% in scientific research. It could be used to study the effects of enzyme inhibitors on metabolic pathways and drug-target interactions. Additionally, it could be used to study the effects of inhibitors on ion channels and transporters. It could also be used to study the effects of inhibitors on protein-protein interactions. Finally, it could be used to study the effects of inhibitors on enzyme kinetics.
Synthesis Methods
The synthesis of 4-(4-Cbz-Aminopheny)-3-fluorobenzoic acid, 95% is typically achieved through the reaction of 4-chlorobenzoyl chloride with 4-aminophenol in the presence of a base, such as potassium carbonate or sodium hydroxide. The reaction is typically carried out in an organic solvent, such as dichloromethane, and the product is isolated and purified by recrystallization. The yield of the reaction is typically 95%, although this can vary depending on the reaction conditions.
properties
IUPAC Name |
3-fluoro-4-[4-(phenylmethoxycarbonylamino)phenyl]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16FNO4/c22-19-12-16(20(24)25)8-11-18(19)15-6-9-17(10-7-15)23-21(26)27-13-14-4-2-1-3-5-14/h1-12H,13H2,(H,23,26)(H,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DIHWZBYVOBCNSV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC(=O)NC2=CC=C(C=C2)C3=C(C=C(C=C3)C(=O)O)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16FNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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